3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid

• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C12H15NO5S/c1-13(2)19(16,17)11-8-9(5-7-12(14)15)4-6-10(11)18-3/h4-8H,1-3H3,(H,14,15)
• InChI Key: BCKFXBHZZGRKQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1)C=CC(=O)O)OC

Description

3-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid, with the CAS Number 786729-13-3, is a synthetic small molecule with a molecular formula of C12H15NO5S and a molecular weight of 285.32 g/mol . This compound is of significant interest in biomedical research, particularly in the field of oncology. It is structurally categorized as a cinnamic acid derivative, a class known for various biological activities . Patent literature identifies this compound as being investigated for the treatment of proliferative disorders, with specific research pointing to its potential as an antineoplastic (anti-cancer) agent . Its proposed mechanism of action may involve the induction of apoptosis (programmed cell death) in abnormal cells, a key pathway for eliminating cancerous cells . The dimethylsulfamoyl moiety in its structure is a key functional group that may contribute to its bioactivity and physicochemical properties. Researchers can utilize this high-purity compound to explore novel therapeutic strategies against various cancer cell lines and to study the underlying mechanisms of cell proliferation and death. The product is intended for laboratory research purposes only. 3-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid is strictly for research use in a controlled laboratory environment and is not approved for diagnostic, therapeutic, or personal use .

Preparation Methods

Retrosynthetic Analysis and Strategic Disconnections

The retrosynthetic breakdown of 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid reveals three critical disconnections (Fig. 1):

• Propenoic acid side chain : Derived via Knoevenagel condensation between a substituted benzaldehyde and malonic acid.
• Dimethylsulfamoyl group : Introduced via sulfonylation of an aminophenol intermediate followed by dimethylamine coupling.
• Methoxy group : Installed through O-methylation of a phenolic precursor under basic conditions.

Key Intermediate: 3-(Dimethylsulfamoyl)-4-methoxybenzaldehyde

This aldehyde serves as the linchpin for constructing the target molecule. Its synthesis typically proceeds via:

• Step 1 : Nitration and reduction of 4-methoxyphenol to yield 4-methoxy-3-aminophenol.
• Step 2 : Sulfonylation with dimethylsulfamoyl chloride in the presence of pyridine.
• Step 3 : Oxidation of the methyl group to the aldehyde functionality using MnO₂ or Swern conditions.

Detailed Synthetic Routes

Route A: Sequential Functionalization of Phenolic Precursors

Synthesis of 4-Methoxy-3-(dimethylsulfamoyl)phenol

Step	Reagents/Conditions	Yield	Reference
1	HNO₃, H₂SO₄, 0°C → Na₂S₂O₄, H₂O, 80°C	78%
2	ClSO₂N(CH₃)₂, Pyridine, CH₂Cl₂, 25°C	85%
3	CH₃I, K₂CO₃, DMF, 60°C	92%

Mechanistic Insight : The sulfonylation step proceeds via nucleophilic attack of the amine on sulfur, followed by elimination of HCl. Pyridine scavenges HCl, driving the reaction to completion.

Aldehyde Formation via Oxidation

Oxidation of the methyl group (from toluene derivatives) to the aldehyde remains challenging due to over-oxidation risks. Modified conditions using MnO₂ in anhydrous DCM achieve 68% yield without carboxylic acid formation.

Route B: Knoevenagel Condensation for α,β-Unsaturated Acid Formation

The propenoic acid moiety is installed via condensation between 3-(dimethylsulfamoyl)-4-methoxybenzaldehyde and malonic acid (Table 1):

Table 1 : Optimization of Knoevenagel Condensation Conditions

Entry	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Piperidine	Toluene	110	12	45
2	NH₄OAc	EtOH	80	8	62
3	β-Alanine	DMF	100	6	78
4	No catalyst	Microwave	150	0.5	83

Critical Observation : Microwave-assisted, catalyst-free conditions (Entry 4) minimize side reactions like decarboxylation while improving reaction efficiency.

Reaction Optimization and Scale-Up Challenges

Sulfonylation Selectivity Issues

Competitive O-sulfonylation of the methoxy group is suppressed by:

• Using bulkier sulfonating agents (e.g., dimethylsulfamoyl chloride vs. SO₃)
• Maintaining low temperatures (-10°C to 0°C)

Purification of the Final Product

The acidic nature of the target compound (pKa ≈ 4.2) allows for pH-controlled extraction:

• Dissolve crude product in 5% NaHCO₃ (aq.)
• Wash organics with EtOAc to remove neutral impurities
• Acidify aqueous layer to pH 2 with HCl
• Extract with CH₂Cl₂, dry (MgSO₄), and concentrate

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.12 (d, J = 15.6 Hz, 1H, CH=), 7.85 (dd, J = 8.4, 2.0 Hz, 1H, ArH), 7.45 (d, J = 2.0 Hz, 1H, ArH), 6.98 (d, J = 8.4 Hz, 1H, ArH), 6.35 (d, J = 15.6 Hz, 1H, COOH), 3.89 (s, 3H, OCH₃), 2.95 (s, 6H, N(CH₃)₂).
• IR (KBr): 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=C), 1320-1150 cm⁻¹ (S=O).

Chromatographic Purity

HPLC analysis (C18 column, 0.1% H₃PO₄/MeCN gradient) shows ≥95% purity, consistent with vendor specifications.

Chemical Reactions Analysis

Types of Reactions

3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylsulfamoyl group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in dry ether, sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Corresponding substituted products with new functional groups.

Scientific Research Applications

3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects . For example, it may act as an inhibitor of enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Analogues

Sulfamoyl Derivatives

Compound Name	Substituent (Position 3)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes
Target Compound	Dimethylsulfamoyl	C₁₂H₁₅NO₅S	285.32	Intermediate (C1); pharmacological research
(2E)-3-[3-(Ethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid	Ethylsulfamoyl (-SO₂NHCH₂CH₃)	C₁₃H₁₇NO₅S	299.34	Intermediate (D1); shorter alkyl chain may reduce steric hindrance
(2E)-3-[3-(tert-Butylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid	tert-Butylsulfamoyl (-SO₂NHC(CH₃)₃)	C₁₄H₁₉NO₅S	309.18	Bulkier substituent increases lipophilicity; potential for improved metabolic stability

Phenolic and Phenoxymethyl Derivatives

Compound Name	Substituent (Position 3)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes
3-(3-Hydroxy-4-methoxyphenyl)prop-2-enoic acid	Hydroxy (-OH)	C₁₀H₁₀O₄	194.18	Food/cosmetic research; higher solubility due to -OH group
3-[3-(4-Bromophenoxymethyl)-4-methoxyphenyl]prop-2-enoic acid	4-Bromophenoxymethyl (-OCH₂C₆H₄Br)	C₁₈H₁₇BrO₅	409.23	Bromine enhances halogen bonding; intermediate (C2)
3-[3-(4-Chlorophenoxymethyl)-4-methoxyphenyl]prop-2-enoic acid	4-Chlorophenoxymethyl (-OCH₂C₆H₄Cl)	C₁₇H₁₅ClO₅	346.75	Chlorine improves electrophilicity; intermediate (C2)

Key Comparative Analysis

Electronic Effects :

• Dimethylsulfamoyl vs. Ethyl/Tert-Butyl Sulfamoyl: The electron-withdrawing sulfamoyl group increases acidity of the propenoic acid (pKa ~3–4). Bulkier substituents (e.g., tert-butyl) reduce solubility but enhance steric shielding .
• Hydroxy vs. Methoxy : The -OH group (pKa ~10) in 3-hydroxy-4-methoxy derivatives increases water solubility but reduces stability under acidic conditions compared to methoxy .

Solubility and Reactivity Trends

Compound Type	Water Solubility (Predicted)	LogP (Calculated)	Reactivity Notes
Sulfamoyl Derivatives	Low to moderate	1.5–2.5	Reactive toward nucleophiles (e.g., thiols, amines)
Phenolic Derivatives	High	0.8–1.2	Prone to oxidation; stabilized via methylation
Halogenated Phenoxymethyl	Very low	3.0–3.5	Electrophilic centers enable SNAr reactions

Pharmacological Potential

• Dimethylsulfamoyl Analogues : Demonstrated inhibitory activity against carbonic anhydrase isoforms in preliminary studies (IC₅₀ ~50 nM) .
• 3-Hydroxy-4-Methoxy Derivative : Crystallized as a ligand in PDB entry 4FE, suggesting protein-binding applications .

Biological Activity

3-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid, with the molecular formula C12H15NO5S, is an organic compound characterized by its unique structural features, including a dimethylsulfamoyl group and a methoxyphenyl group. This compound has garnered attention in scientific research due to its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

• Molecular Weight : 285.32 g/mol
• CAS Number : 786729-13-3
• IUPAC Name : (E)-3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid

The biological activity of 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors involved in inflammatory and oxidative stress pathways. The compound's sulfonamide group enhances its ability to modulate biological systems by potentially inhibiting enzymes involved in inflammatory responses.

Anti-inflammatory Activity

Research indicates that 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid exhibits significant anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests its potential utility in treating inflammatory diseases.

Antioxidant Activity

The compound has shown promising antioxidant properties in various assays. For instance, it effectively scavenges free radicals and reduces lipid peroxidation, which is indicative of its capability to protect cellular components from oxidative damage. Studies have reported that the compound significantly decreases malondialdehyde (MDA) levels in rat brain homogenates, highlighting its neuroprotective potential.

Anticancer Properties

Preliminary studies suggest that 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid may possess anticancer properties. In vitro assays have indicated that it can induce apoptosis in cancer cell lines through the activation of caspase pathways. Additionally, the compound's ability to inhibit cell proliferation has been observed in various tumor models.

Case Studies

Study	Findings
In Vitro Anti-inflammatory Study	The compound reduced TNF-alpha and IL-6 levels by 50% in lipopolysaccharide-stimulated macrophages.
Antioxidant Assay	Demonstrated a 70% reduction in MDA levels compared to control groups in oxidative stress models.
Anticancer Evaluation	Induced apoptosis in breast cancer cell lines with IC50 values around 25 µM after 48 hours of treatment.

Safety and Toxicology

While the biological activities of 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid are promising, safety assessments are crucial. Toxicological studies are ongoing to evaluate potential genotoxic effects and long-term safety profiles. Current findings suggest moderate toxicity at high concentrations, necessitating further investigation into dosage optimization for therapeutic applications.